Cas no 104795-63-3 (Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester)

• Product Name: Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester
• CAS No: 104795-63-3
• MF: C₁₁H₁₀O₄S
• MW: 238.259702205658
• CID: 1146009
• Update Time: 2024-07-26

Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester
• Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methyl ester

• Inchi： 1S/C11H10O4S/c1-14-6-3-4-8-7(5-6)9(12)10(16-8)11(13)15-2/h3-5,12H,1-2H3
• InChI Key： FJBDQYAPBNUQQC-UHFFFAOYSA-N
• SMILES： C12=CC=C(OC)C=C1C(O)=C(C(OC)=O)S2

Computed Properties

• Exact Mass: 367.14203
• Monoisotopic Mass: 238.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84A^2

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 370.8±37.0 °C(Predicted)
• PSA: 76.07
• pka: 7.46±0.50(Predicted)